![molecular formula C21H19F3N2O2 B2631855 N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(trifluoromethyl)benzamide CAS No. 898423-76-2](/img/structure/B2631855.png)
N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with a cyclopropanecarbonyl group attached to a dihydroquinoline ring, which is further attached to a trifluoromethyl benzamide group . The exact structure can be better understood through a molecular modeling software.Scientific Research Applications
Antimicrobial Applications
- Synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives has demonstrated potential as antimicrobial agents. These derivatives include 5-substituted 6-methyl-1-[8-(trifluoromethyl)quinolin-4-yl]-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones, indicating their relevance in antimicrobial research (Holla et al., 2006).
Synthetic Methods and Chemical Transformations
- A study on Copper(II)-catalyzed remote sulfonylation of aminoquinolines with sodium sulfinates via radical coupling revealed efficient methods to obtain N-(5-(phenylsulfonyl)quinolin-8-yl)benzamide derivatives, highlighting advancements in chemical synthesis techniques (Xia et al., 2016).
- Research on recyclization of 3-aroylpyrrolo[1,2-a]quinoxaline-1,2,4(5H)-triones led to the creation of N-[2,4-dihydroxy-5-oxo-3-(3-oxo-3,4-dihydroquinoxalin-2-yl)-2-aryl-2,5-dihydro-1H-pyrrol-1-yl]benzamides, contributing to the development of new heterocyclic structures (Mashevskaya et al., 2011).
Development of Novel Heterocyclic Systems
- The synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives showcased new approaches to create complex heterocyclic systems, which are significant in the exploration of new chemical entities (Szakonyi et al., 2002).
Investigation of Novel Reaction Pathways
- Studies on the reactions of anthranilamide with isocyanates have led to the synthesis of unique quinazolin-4(3H)-ones and oxazinoquinazolin-6-ones, expanding knowledge in organic synthesis and reaction mechanisms (Chern et al., 1988).
Catalysis and Green Chemistry
- The application of chitosan-based heterogeneous copper catalysts in the remote C−H trifluoromethylation of N‐(quinolin-8‐yl)benzamide derivatives was a breakthrough in catalysis and green chemistry, demonstrating environmentally friendly and efficient synthesis methods (Shen et al., 2016).
Exploration in Anticancer Agents
- The reactivity of N-[1-(3-amino-6,8-dibromo-4-oxo-3,4-dihydro-quinazolin-2-yl)-2-(2-chlorophenyl)-vinyl]benzamide toward various reagents opened new avenues in the development of potential anticancer agents, highlighting the significance of these compounds in medicinal chemistry (Abdel-Rahman, 2006).
Properties
IUPAC Name |
N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F3N2O2/c22-21(23,24)16-5-1-3-15(11-16)19(27)25-17-9-8-13-4-2-10-26(18(13)12-17)20(28)14-6-7-14/h1,3,5,8-9,11-12,14H,2,4,6-7,10H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRBWYXCDVGKNEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F)N(C1)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.